An In-depth Technical Guide to the Physical and Chemical Properties of 1-Tetradecanol
An In-depth Technical Guide to the Physical and Chemical Properties of 1-Tetradecanol
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Tetradecanol (B3432657), also commonly known as myristyl alcohol, is a straight-chain saturated fatty alcohol with significant applications across the pharmaceutical, cosmetic, and chemical industries. Its utility as an emollient, surfactant precursor, and formulation excipient is directly linked to its distinct physical and chemical characteristics. This technical guide provides a comprehensive overview of the core physicochemical properties of 1-tetradecanol, offering detailed experimental protocols for their determination. Furthermore, this document explores its chemical reactivity and touches upon its biological significance, particularly its hypothesized role in modulating inflammatory pathways. All quantitative data is presented in structured tables for ease of reference, and key experimental and logical workflows are visualized using Graphviz diagrams to enhance comprehension for researchers, scientists, and professionals in drug development.
General and Physical Properties
1-Tetradecanol is a white, waxy solid at room temperature with a faint fatty or waxy odor.[1][2] Its long fourteen-carbon chain renders it practically insoluble in water but soluble in many organic solvents.[3][4]
Identification and General Characteristics
The fundamental identification parameters for 1-tetradecanol are summarized in Table 1.
| Property | Value |
| IUPAC Name | Tetradecan-1-ol[3][5][6] |
| Common Name | Myristyl alcohol[3][5][6] |
| Chemical Formula | C₁₄H₃₀O[3][4][6] |
| Molecular Weight | 214.39 g/mol [1][3][6] |
| CAS Number | 112-72-1[1][3][6] |
| Appearance | White waxy solid, crystalline powder, flakes, or pellets[1][4] |
| Odor | Faint fatty/waxy odor[1] |
Tabulated Physical Properties
The key physical properties of 1-tetradecanol are compiled in Table 2, with data sourced from various chemical databases and literature.
| Property | Value |
| Melting Point | 35-39 °C[1][4][7] |
| Boiling Point | 289 °C (at 760 mmHg)[1][4] |
| Density | 0.823 g/mL at 25 °C[1][4][7] |
| Solubility in Water | Practically insoluble (e.g., 0.00013 g/L at 23°C)[1][4] |
| Solubility in Organic Solvents | Soluble in diethyl ether, ethanol, acetone, benzene, and chloroform[4][8] |
| Vapor Pressure | <1 hPa at 20 °C[1][4] |
| Flash Point | >230 °F (>112 °C)[1][4] |
| Refractive Index | 1.4454 (at 25 °C)[1][4] |
Experimental Protocols for Physical Property Determination
This section details the methodologies for measuring the key physical properties of 1-tetradecanol.
Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid like 1-tetradecanol, this transition occurs over a narrow temperature range.
Methodology: Capillary Method
-
Sample Preparation: A small amount of finely powdered, dry 1-tetradecanol is packed into a capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is compact.
-
Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Thiele tube filled with mineral oil or an automated digital instrument. The thermometer or temperature probe should be positioned close to the capillary tube.
-
Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.
-
Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range. For pure 1-tetradecanol, this range is typically narrow.
Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.
Methodology: Thiele Tube Method
-
Sample Preparation: A small amount of 1-tetradecanol (0.5-1 mL) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.
-
Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
-
Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will slowly bubble out.
-
Observation: When the boiling point is reached, a continuous stream of bubbles will emerge from the capillary tube. The heat source is then removed. The temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube is recorded as the boiling point.
Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.
Methodology: Shake-Flask Method
-
Preparation of a Saturated Solution: An excess amount of 1-tetradecanol is added to a known volume of the solvent in a sealed container (e.g., a screw-cap vial).
-
Equilibration: The container is agitated in a constant temperature bath or shaker for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.
-
Separation: After equilibration, the solution is allowed to stand to allow the excess solid to settle. A sample of the supernatant is then carefully removed, often followed by centrifugation or filtration to remove any suspended solid particles.
-
Quantification: The concentration of 1-tetradecanol in the clear, saturated solution is determined using a suitable analytical technique, such as gravimetry (after solvent evaporation) or chromatography (e.g., GC or HPLC).
Caption: Workflow for determining the solubility of 1-tetradecanol using the shake-flask method.
Chemical Properties and Reactivity
As a primary fatty alcohol, 1-tetradecanol undergoes reactions typical of this functional group, including oxidation, esterification, and dehydration.
Oxidation
1-Tetradecanol can be oxidized to its corresponding carboxylic acid, myristic acid (tetradecanoic acid), or to the intermediate aldehyde, myristaldehyde. The product depends on the oxidizing agent used. Strong oxidizing agents like potassium permanganate (B83412) or chromic acid will typically yield the carboxylic acid, while milder, more controlled oxidation (e.g., using pyridinium (B92312) chlorochromate, PCC) can favor the formation of the aldehyde.
Esterification
1-Tetradecanol reacts with carboxylic acids or their derivatives (such as acid chlorides or anhydrides) in the presence of an acid catalyst to form esters. A common example is the Fischer esterification with acetic acid to produce myristyl acetate.
Experimental Protocol: Fischer Esterification of 1-Tetradecanol with Acetic Acid
-
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-tetradecanol and an excess of glacial acetic acid (which can also serve as the solvent).
-
Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid.
-
Heating: Heat the reaction mixture to reflux for several hours to drive the equilibrium towards the ester product. The progress of the reaction can be monitored by techniques like Thin Layer Chromatography (TLC).
-
Work-up: After cooling, the mixture is typically diluted with an organic solvent (e.g., diethyl ether) and washed with water, a dilute sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid), and finally with brine.
-
Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude ester can be purified by distillation or chromatography.
Caption: General scheme for the Fischer esterification of 1-tetradecanol.
Dehydration
In the presence of a strong acid catalyst and heat, 1-tetradecanol can be dehydrated to form 1-tetradecene.
Biological Activity and Signaling Pathways
Recent research has indicated that 1-tetradecanol possesses anti-inflammatory properties. It is hypothesized that these effects may be mediated through the inhibition of key inflammatory signaling pathways.
Inhibition of the NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is held in the cytoplasm by an inhibitor protein, IκBα. Upon stimulation by pro-inflammatory signals (e.g., cytokines or bacterial products), a kinase complex (IKK) is activated, which then phosphorylates IκBα. This phosphorylation targets IκBα for degradation, allowing NF-κB to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. It is proposed that 1-tetradecanol may interfere with the activation of this pathway, thereby reducing the production of inflammatory mediators.
Caption: Proposed mechanism of 1-tetradecanol's anti-inflammatory action via NF-κB pathway inhibition.
Conclusion
1-Tetradecanol is a fatty alcohol with well-defined physical and chemical properties that are fundamental to its widespread use in various scientific and industrial applications. This guide has provided a detailed summary of these properties, along with standardized experimental protocols for their measurement. The exploration of its chemical reactivity and potential biological activity, particularly its anti-inflammatory effects, highlights areas for ongoing and future research. A thorough understanding of the physicochemical characteristics of 1-tetradecanol is essential for its effective application in formulation development, chemical synthesis, and for exploring its therapeutic potential.
References
- 1. Cas 112-72-1,1-Tetradecanol | lookchem [lookchem.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. benchchem.com [benchchem.com]
- 4. benchchem.com [benchchem.com]
- 5. benchchem.com [benchchem.com]
- 6. benchchem.com [benchchem.com]
- 7. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. benchchem.com [benchchem.com]
